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Compound of Interest

Compound Name: 4-Cumyliphenol

Cat. No.: B167074

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals like 4-Cumylphenol is paramount. This guide provides immediate,
essential safety protocols, operational procedures, and disposal plans to foster a secure
laboratory environment.

Physical and Chemical Properties

Understanding the basic properties of 4-Cumylphenol is the first step in safe handling.

Property Value

Appearance White to off-white crystals[1]
Molecular Formula C15H160

CAS Number 599-64-4[2]

Melting Point 72 -75°C/ 161.6 - 167 °F[2][3]
Boiling Point 335 °C /635 °F[2]

Flash Point 160 °C / 320 °F

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure risk. The following table
outlines the recommended PPE for handling 4-Cumylphenol.
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Body Part

Required PPE

Eyes/Face

Chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166. A face shield should be worn when

there is a risk of splashing.

Skin

Appropriate protective gloves to prevent skin
exposure. While specific breakthrough times for
4-Cumylphenol are not readily available, butyl
rubber or neoprene gloves are recommended
for handling phenolic compounds. A lab coat or

chemical-resistant apron should be worn.

Respiratory

A NIOSH/MSHA approved respirator should be
used if airborne concentrations are high or if
irritation is experienced. Work should be
conducted in a well-ventilated area or a
chemical fume hood to keep airborne

concentrations low.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial for minimizing the risk of exposure and

ensuring a safe laboratory environment.

e Preparation:

o Ensure a certified chemical fume hood is operational.

o Verify that an emergency eyewash station and safety shower are accessible within a 10-

second travel distance.

o Assemble all necessary materials, including 4-Cumylphenol, solvents, and labware,

inside the fume hood.

o Don the appropriate PPE as outlined in the table above.
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e Handling:

o Conduct all manipulations of 4-Cumylphenol within the chemical fume hood to minimize
inhalation exposure.

o Avoid generating dust.
o Use spark-proof tools and equipment to prevent ignition sources.
o Keep the container tightly closed when not in use.
e Post-Handling:
o Wipe down the work area with an appropriate solvent.
o Properly remove and dispose of contaminated PPE.

o Wash hands and forearms thoroughly with soap and water.

Safe Handling Workflow for 4-Cumylphenol

Preparation
- Verify fume hood and safety showers
- Assemble materials
- Don PPE

i

Handling
- Work in fume hood
- Avoid dust generation
- Keep container closed

'

Post-Handling
- Clean work area
- Dispose of contaminated PPE
- Wash hands

Click to download full resolution via product page

A diagram illustrating the safe handling workflow.
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First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. For phenolic compounds, it
Skin Contact is recommended to wipe the affected area with
polyethylene glycol (PEG 300 or 400) if
available. Seek medical attention. Wash clothing

before reuse.

Move the exposed person to fresh air

immediately. If breathing is difficult, give oxygen.

Inhalation
If not breathing, give artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting. If the person is
conscious and alert, give 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan

Proper disposal of 4-Cumylphenol and associated waste is essential to prevent environmental
contamination and ensure regulatory compliance.

o Waste Segregation:

o Solid Waste: Collect unused or waste 4-Cumylphenol and any contaminated materials
(e.g., absorbent pads, gloves, weighing paper) in a designated, clearly labeled, and sealed
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container for solid hazardous waste.

o Liquid Waste: Collect solutions containing 4-Cumylphenol in a separate, labeled
container for liquid hazardous waste. Do not mix with other waste streams.

o Container Management:

o All waste containers must be clearly labeled as "Hazardous Waste" and include the full
chemical name, "4-Cumylphenol”.

o Keep waste containers tightly closed except when adding waste.
o Store waste containers in a designated and properly ventilated satellite accumulation area.
 Final Disposal:

o Arrange for the disposal of all 4-Cumylphenol waste through your institution's
Environmental Health and Safety (EHS) office.

o Chemical waste generators must determine whether a discarded chemical is classified as
a hazardous waste and consult state and local hazardous waste regulations to ensure
complete and accurate classification.
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Disposal Workflow for 4-Cumylphenol
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A diagram illustrating the disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 4-
Cumylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167074#personal-protective-equipment-for-handling-
4-cumylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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